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The table below consolidates quantitative data from a Phase I study investigating the effect of food on

iguratimod.

L Impact of

Pharmacokinetic Parameter Fasted State Fed State Food
00

Tmax (Time to Cmax) Information Missing Information Missing Shortened
Cmax (Peak Concentration) Information Missing Information Missing Increased
AUCO-last (Extent of No Significant No Significant Unchanged
Absorption) Difference Difference
T1/2 (Half-life) No Significant No Significant Unchanged

Difference

Difference

Conclusion from Study: Food may promote the absorption of iguratimed by increasing its peak

concentration and shortening the time to reach it, without significantly affecting the overall extent of

absorption or the drug's half-life. Therefore, iguratimod can be administered with food [1].
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Experimental Protocol: Food-Effect Assessment

The data in the table above was derived from the following clinical study methodology, which can serve as a

reference for your experimental design.

1. Study Design

e Type: Arandomized, single-dose, two-period, two-sequence crossover study [1].

e Groups: Subjects were divided into a fed group and a fasted group.

e Dosing: Each group received a single 50 mg dose of iguratimod on day 1.

¢ Washout & Crossover: Following a 14-day washout period, the two groups were crossed over and
received the same single dose on day 15. This design allows each subject to serve as their own
control [1].

2. Key Parameters Measured

¢ Primary PK Parameters: Cmax, AUCO- last, Tmax, T1/2 [1].
o Safety Monitoring: Adverse events (AEs) were monitored throughout the study [1].

3. Analytical Methodology

e Bioanalysis: Pharmacokinetic parameters were determined by analyzing plasma concentrations of

iguratimod over time [1].
o Statistical Analysis: Statistical comparisons of PK parameters were made between the fed and

fasted states to determine significance [1].

The workflow for this study design is summarized in the diagram below:
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Study Population:
Healthy Adult Volunteers

Randomized, Two-Sequence,
Crossover Design

Group 1: Group 2:
Fed — Fasted Fasted — Fed

Period 1:
Single 50 mg Dose

14-Day Washout

Period 2:
Single 50 mg Dose

Analysis:

Compare PK Parameters
(Cmax, AUC, Tmax, T1/2)

Click to download full resolution via product page

Technical Support FAQs

Q1: What is the clinical recommendation for administering iguratimod with food? Based on the

pharmacokinetic study results, the concluding recommendation is that "iguratimod can be administered
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with food" [1]. This is supported by a separate review which also confirms that food does not affect its

pharmacokinetics [2].

Q2: What is the safety profile of iguratimod at the studied dose? In the single-ascending dose part of the
same study, iguratimod at doses up to 50 mg was well tolerated. Most adverse effects (AEs) were mild, and

no severe AEs occurred [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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